(2E,4E)-4-bromo-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-5-phenylpenta-2,4-dienenitrile

• IUPAC Name: (2E,4E)-4-bromo-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-phenylpenta-2,4-dienenitrile
• InChI: InChI=1S/C22H17BrN2OS/c1-2-26-20-10-8-17(9-11-20)21-15-27-22(25-21)18(14-24)13-19(23)12-16-6-4-3-5-7-16/h3-13,15H,2H2,1H3/b18-13+,19-12+
• InChI Key: PTVNGMXAPNZPLK-IKQUTSCTSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CC(=CC3=CC=CC=C3)Br)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/C(=C\C3=CC=CC=C3)/Br)/C#N
• Molecular Formula: C22H17BrN2OS
• Molecular Weight: 437.4 g/mol

Description

(2E,4E)-4-bromo-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-5-phenylpenta-2,4-dienenitrile is a useful research compound. Its molecular formula is C22H17BrN2OS and its molecular weight is 437.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound, as part of the broader (2E,4E)-5-aryl-2-(4-arylthiazol-2-yl)penta-2,4-dienenitriles class, has been synthesized via the reaction of specific precursors and direct bromination, showing regiospecificity at the thiazole ring. This process underlines its utility in creating new chemical entities with potential applications in material science and drug development (Pakholka et al., 2021).

Piezochromic Fluorescence Behavior

Modulation of piezochromic fluorescence behavior through subtle structural changes has been observed in similar compounds. This indicates potential applications in pressure-sensitive materials or sensors, where the fluorescence change under pressure could be utilized for detection or measurement purposes (Man et al., 2019).

Antimicrobial Activity

Compounds within the same family have demonstrated antimicrobial activities, with specific derivatives showing moderate to excellent anti-bacterial and anti-fungal effects. This suggests potential for the development of new antimicrobial agents based on structural modifications of these thiazole derivatives (Bharti et al., 2010).

Green Synthesis Approach

A green synthesis approach involving a three-component tandem reaction in ionic liquid media has been described for related thiazol-2(3H)-imine compounds. This highlights the compound's role in sustainable chemistry practices, offering an eco-friendly pathway for synthesizing functionalized molecules (Shahvelayati et al., 2017).